Cas no 1911-95-1 (2-Methyl-4,6-diphenylpyryliumtetrafluoroborate)

2-Methyl-4,6-diphenylpyryliumtetrafluoroborate structure

1911-95-1 structure

Product Name:2-Methyl-4,6-diphenylpyryliumtetrafluoroborate

CAS No:1911-95-1

MF:C₁₈H₁₅BF₄O

MW:334.115719079971

CID:118205

PubChem ID:11348201

Update Time:2025-11-02

2-Methyl-4,6-diphenylpyryliumtetrafluoroborate Chemical and Physical Properties

Names and Identifiers

- 2-Methyl-4,6-diphenylpyryliumtetrafluoroborate
- 2-METHYL-4,6-DIPHENYL-PYRYLIUM TETRAFLUOROBORATE
- 2-Methyl-4,6-diphenylpyrylium tetrafluoroborate
- SCHEMBL11537075
- AKOS001045030
- 2-methyl-4,6-diphenylpyrylium;tetrafluoroborate
- 1911-95-1
- Inchi： 1S/C18H15O.BF4/c1-14-12-17(15-8-4-2-5-9-15)13-18(19-14)16-10-6-3-7-11-16;2-1(3,4)5/h2-13H,1H3;/q+1;-1
- InChI Key： VSQLHNICZQQRCG-UHFFFAOYSA-N
- SMILES： F[B-](F)(F)F.[O+]1C(C)=CC(C2C=CC=CC=2)=CC=1C1C=CC=CC=1

Computed Properties

Exact Mass: 333.11885
Monoisotopic Mass: 334.1152079g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 24
Rotatable Bond Count: 2
Complexity: 282
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 1Å²

Experimental Properties

PSA: 11.3

2-Methyl-4,6-diphenylpyryliumtetrafluoroborate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM512885-1g	2-Methyl-4,6-diphenylpyrylium tetrafluoroborate	1911-95-1	95%	1g	$306	2022-06-12
1PlusChem	1P00B4VJ-100mg	2-Methyl-4,6-diphenylpyryliumtetrafluoroborate	1911-95-1	95%	100mg	$84.00	2025-02-25
1PlusChem	1P00B4VJ-250mg	2-Methyl-4,6-diphenylpyryliumtetrafluoroborate	1911-95-1	95%	250mg	$167.00	2025-02-25
1PlusChem	1P00B4VJ-1g	2-Methyl-4,6-diphenylpyryliumtetrafluoroborate	1911-95-1	95%	1g	$442.00	2025-02-25
A2B Chem LLC	AF18735-100mg	2-Methyl-4,6-diphenylpyryliumtetrafluoroborate	1911-95-1	95%	100mg	$80.00	2024-04-20
A2B Chem LLC	AF18735-250mg	2-Methyl-4,6-diphenylpyryliumtetrafluoroborate	1911-95-1	95%	250mg	$160.00	2024-04-20
A2B Chem LLC	AF18735-1g	2-Methyl-4,6-diphenylpyryliumtetrafluoroborate	1911-95-1	95%	1g	$425.00	2024-04-20

2-Methyl-4,6-diphenylpyryliumtetrafluoroborate Related Literature

1. 2- and 4-Pyridones by oxidative demethylation of 2- and 4-methylpyridinium cations

Alan R. Katritzky,Ranjan C. Patel,Mohammed Shanta J. Chem. Soc. Perkin Trans. 1 1980 1888
2. Polar cycloaddition of 1-benzothiopyrylium salts with conjugated dienes and some transformations of the cycloadducts

Hiroshi Shimizu,Shojiro Miyazaki,Tadashi Kataoka J. Chem. Soc. Perkin Trans. 1 1996 2227
3. Polar cycloaddition of 2-benzothiopyrylium salts with conjugated dienes

Hiroshi Shimizu,Shojiro Miyazaki,Tadashi Kataoka,Mikio Hori,Osamu Muraoka J. Chem. Soc. Perkin Trans. 1 1994 3129
4. Synthesis of α-C-glycopyranosides of D-galactosamine and D-glucosamine via iodocyclization of corresponding glycals and silver tetrafluoroboranuidepromoted alkynylation at the anomeric centre

Christine Leteux,Alain Veyrières J. Chem. Soc. Perkin Trans. 1 1994 2647
5. Preparation of optically active azophenolic crown ethers containing 1-phenylethane-1,2-diol and 2,4-dimethyl-3-oxapentane-1,5-diol as a chiral subunit: temperature-dependent enantiomer selectivity in the complexation with chiral amines?1

Kazuko Ogasahara,Keiji Hirose,Yoshito Tobe,Koichiro Naemura J. Chem. Soc. Perkin Trans. 1 1997 3227

Related Categories

Additional information on 2-Methyl-4,6-diphenylpyryliumtetrafluoroborate

Comprehensive Guide to 2-Methyl-4,6-diphenylpyrylium tetrafluoroborate (CAS No. 1911-95-1): Properties, Applications, and Innovations

2-Methyl-4,6-diphenylpyrylium tetrafluoroborate (CAS No. 1911-95-1) is a highly versatile organic compound that has garnered significant attention in both academic research and industrial applications. This pyrylium salt is characterized by its unique molecular structure, which combines a pyrylium cation with a tetrafluoroborate anion. Its chemical stability and photophysical properties make it a valuable component in fields such as organic synthesis, materials science, and photocatalysis.

One of the most intriguing aspects of 2-Methyl-4,6-diphenylpyrylium tetrafluoroborate is its role in advanced material development. Researchers have explored its potential in light-emitting diodes (LEDs) and solar cells, where its electron-accepting properties enhance device efficiency. Additionally, its fluorescence characteristics have been leveraged in bioimaging and sensor technologies, addressing the growing demand for non-invasive diagnostic tools.

The compound's synthetic versatility is another key highlight. It serves as a precursor for various heterocyclic compounds, enabling the creation of complex molecular architectures. This has sparked interest in pharmaceutical research, where pyrylium derivatives are investigated for their bioactive potential. Recent studies have also linked its redox-active behavior to applications in energy storage systems, aligning with the global push for sustainable technologies.

From an industrial perspective, 2-Methyl-4,6-diphenylpyrylium tetrafluoroborate is valued for its ease of handling and compatibility with green chemistry principles. Its use in catalytic processes reduces the need for hazardous reagents, making it a preferred choice for eco-friendly manufacturing. This aligns with the increasing consumer demand for environmentally responsible products and cleaner production methods.

In the realm of academic research, this compound continues to inspire innovation. Its mechanistic insights into electron transfer reactions have broad implications for artificial photosynthesis and carbon capture technologies. As the scientific community seeks solutions to climate change, 2-Methyl-4,6-diphenylpyrylium tetrafluoroborate offers a promising avenue for exploration.

For those searching "pyrylium salts applications" or "CAS 1911-95-1 uses," this compound exemplifies the intersection of fundamental chemistry and cutting-edge technology. Its adaptability to emerging trends like smart materials and renewable energy ensures its relevance in a rapidly evolving scientific landscape. Whether you're a researcher, engineer, or industry professional, understanding this compound's potential can unlock new opportunities in your work.